amino}methyl)pyrrolidine-1-carboxylate CAS No. 1420975-40-1](/img/no-structure.png)
tert-butyl 3-({[(6-chloropyridazin-3-yl)methyl](methyl)amino}methyl)pyrrolidine-1-carboxylate
Description
“tert-butyl 3-({(6-chloropyridazin-3-yl)methylamino}methyl)pyrrolidine-1-carboxylate” is a chemical compound with the CAS Number: 1420975-40-1 . It has a molecular weight of 340.85 . The compound is stored at a temperature of 4 degrees Celsius and is available in powder form .
Molecular Structure Analysis
The Inchi Code of the compound is 1S/C16H25ClN4O2/c1-16(2,3)23-15(22)21-8-7-12(10-21)9-20(4)11-13-5-6-14(17)19-18-13/h5-6,12H,7-11H2,1-4H3 . This code represents the molecular structure of the compound. The compound contains a pyrrolidine ring, which is a five-membered ring with four carbon atoms and one nitrogen atom. The ring is substituted with various functional groups, including a tert-butyl group, a carboxylate group, and a complex substituent involving a pyridazine ring.Physical And Chemical Properties Analysis
The compound is a powder and is stored at a temperature of 4 degrees Celsius . It has a molecular weight of 340.85 . More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the available resources.Safety and Hazards
The compound has been assigned the GHS07 pictogram, which represents a warning . The hazard statements associated with the compound are H302, H315, H319, and H335, which indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation, respectively . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-({[(6-chloropyridazin-3-yl)methyl](methyl)amino}methyl)pyrrolidine-1-carboxylate involves the reaction of tert-butyl 3-aminomethylpyrrolidine-1-carboxylate with 6-chloropyridazine-3-carbaldehyde followed by reduction and protection of the resulting amine.", "Starting Materials": [ "tert-butyl 3-aminomethylpyrrolidine-1-carboxylate", "6-chloropyridazine-3-carbaldehyde", "sodium borohydride", "acetic anhydride", "triethylamine", "methanol", "dichloromethane", "diethyl ether", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Dissolve tert-butyl 3-aminomethylpyrrolidine-1-carboxylate in dichloromethane and add triethylamine. Stir the mixture at room temperature for 30 minutes.", "Step 2: Add 6-chloropyridazine-3-carbaldehyde to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Add sodium borohydride to the reaction mixture and stir at room temperature for 2 hours.", "Step 4: Quench the reaction by adding hydrochloric acid and stirring for 30 minutes.", "Step 5: Extract the product with dichloromethane and wash with water, sodium bicarbonate, and brine.", "Step 6: Dry the organic layer over sodium sulfate and concentrate under reduced pressure.", "Step 7: Dissolve the crude product in methanol and add acetic anhydride. Stir the mixture at room temperature for 2 hours.", "Step 8: Quench the reaction by adding water and stirring for 30 minutes.", "Step 9: Extract the product with dichloromethane and wash with water and brine.", "Step 10: Dry the organic layer over sodium sulfate and concentrate under reduced pressure.", "Step 11: Dissolve the crude product in diethyl ether and add hydrochloric acid. Stir the mixture at room temperature for 2 hours.", "Step 12: Quench the reaction by adding sodium bicarbonate and stirring for 30 minutes.", "Step 13: Extract the product with dichloromethane and wash with water and brine.", "Step 14: Dry the organic layer over sodium sulfate and concentrate under reduced pressure to obtain tert-butyl 3-({[(6-chloropyridazin-3-yl)methyl](methyl)amino}methyl)pyrrolidine-1-carboxylate." ] } | |
CAS RN |
1420975-40-1 |
Product Name |
tert-butyl 3-({[(6-chloropyridazin-3-yl)methyl](methyl)amino}methyl)pyrrolidine-1-carboxylate |
Molecular Formula |
C16H25ClN4O2 |
Molecular Weight |
340.8 |
Purity |
95 |
Origin of Product |
United States |
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